2-Methyl-2-(thiomorpholin-4-yl)propan-1-amine

• Molecular Formula: C8H18N2S
• Molecular Weight: 174.31 g/mol
• IUPAC Name: 2-methyl-2-thiomorpholin-4-ylpropan-1-amine
• InChI: InChI=1S/C8H18N2S/c1-8(2,7-9)10-3-5-11-6-4-10/h3-7,9H2,1-2H3
• InChI Key: QAEVJEMDRDZDAY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CN)N1CCSCC1

Description

2-Methyl-2-(thiomorpholin-4-yl)propan-1-amine is a chemical compound with the molecular formula C₈H₁₈N₂S and a molecular weight of 174.31 g/mol It is known for its unique structure, which includes a thiomorpholine ring attached to a propan-1-amine backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-2-(thiomorpholin-4-yl)propan-1-amine typically involves the reaction of thiomorpholine with 2-methylpropan-1-amine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of advanced reactors and purification techniques ensures the efficient production of the compound with minimal impurities. The industrial methods are designed to be cost-effective and environmentally friendly, adhering to safety and regulatory standards .

Chemical Reactions Analysis

Types of Reactions

2-Methyl-2-(thiomorpholin-4-yl)propan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding amine derivatives.

Substitution: The thiomorpholine ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Electrophiles like alkyl halides or acyl chlorides are employed in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amine derivatives.

Substitution: Various substituted thiomorpholine derivatives.

Scientific Research Applications

2-Methyl-2-(thiomorpholin-4-yl)propan-1-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure and reactivity.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-Methyl-2-(thiomorpholin-4-yl)propan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 2-Methyl-2-(piperidin-4-yl)propan-1-amine
• 2-Methyl-2-(morpholin-4-yl)propan-1-amine
• 2-Methyl-2-(pyrrolidin-4-yl)propan-1-amine

Uniqueness

2-Methyl-2-(thiomorpholin-4-yl)propan-1-amine is unique due to the presence of the thiomorpholine ring, which imparts distinct chemical and biological properties.